4-Chloro-6-(dimethylamino)pyridine-3-carbaldehyde
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Overview
Description
4-Chloro-6-(dimethylamino)pyridine-3-carbaldehyde is a chemical compound that is part of the pyridine family, which is a class of compounds known for their aromatic six-membered ring structure containing one nitrogen atom. The compound is of interest due to its potential use in various chemical reactions and as a building block in organic synthesis.
Synthesis Analysis
The synthesis of related pyridine compounds has been explored in various studies. For instance, a novel method for synthesizing 6-chloropyridine-3-carbaldehyde, which shares a similar core structure with 4-Chloro-6-(dimethylamino)pyridine-3-carbaldehyde, has been developed. This method involves the oxidation of 2-chloro-5-(chloromethyl)pyridine with the sodium salt of 2-nitropropane, yielding a high-purity product at a high yield . Although this method does not directly synthesize the compound , it provides insight into potential synthetic routes that could be adapted for its production.
Molecular Structure Analysis
The molecular structure of compounds closely related to 4-Chloro-6-(dimethylamino)pyridine-3-carbaldehyde has been determined using techniques such as single-crystal X-ray diffraction. For example, the crystal structure of a compound formed from the interaction between chloranilic acid and dimethylaminopyridine (DMAP) has been elucidated, revealing a complex hydrogen-bonded system with significant N-H...O hydrogen bonds and weak halogen interactions . These findings contribute to the understanding of how substituents on the pyridine ring can affect molecular interactions and stability.
Chemical Reactions Analysis
4-(Dimethylamino)pyridine, a related compound, has been shown to function as an excellent catalyst for iodolactonisation reactions of γ,δ-unsaturated carboxylic acids, leading to the formation of γ-lactones and δ-lactones under neutral conditions at room temperature . This demonstrates the reactivity of the dimethylamino group on the pyridine ring and suggests that 4-Chloro-6-(dimethylamino)pyridine-3-carbaldehyde could also participate in or catalyze similar chemical transformations.
Physical and Chemical Properties Analysis
While the specific physical and chemical properties of 4-Chloro-6-(dimethylamino)pyridine-3-carbaldehyde are not detailed in the provided papers, the properties of structurally similar compounds can offer some insights. The crystal structure analysis of a DMAP-related compound indicates the presence of strong hydrogen bonding and π-π stacking interactions, which could influence the solubility, melting point, and other physical properties . Additionally, the reactivity of the dimethylamino group in catalysis suggests that the compound may have basic properties and could engage in nucleophilic reactions.
Scientific Research Applications
Catalytic Applications
4-(N,N-Dimethylamino)pyridine hydrochloride (DMAP·HCl) has been used as a recyclable catalyst for the acylation of inert alcohols and phenols under base-free conditions. This demonstrates the compound's utility in facilitating organic transformations, with the reaction mechanism thoroughly investigated for the first time, highlighting its efficiency in forming N-acyl-4-(N',N'-dimethylamino)pyridine chloride intermediates (Liu, Ma, Liu, & Wang, 2014).
Synthesis of Antioxidants
A novel class of antioxidants, 6-substituted-2,4-dimethyl-3-pyridinols, has been synthesized, showing significant antioxidant properties. This research offers insights into developing potent phenolic antioxidants for various applications, including potential health benefits (Wijtmans, Pratt, Brinkhorst, Serwa, Valgimigli, Pedulli, & Porter, 2004).
Material Science and Sensing
A functional organic linker, (dimethyl 4-(carbaldehyde oxime) pyridine-2,6-dicarboxylate, L1), when assembled with europium ions, leads to a new molecular-based probe with high sensitivity and selectivity for ClO−, showcasing the compound's potential in environmental monitoring and safety applications (Zhou, Li, Tang, Zhang, Fu, Wu, Ma, Gao, & Wang, 2018).
Analytical Chemistry Applications
The synthesis and reactivity of some 6-substituted-2,4-dimethyl-3-pyridinols, including 2,4-dimethyl-6-(dimethylamino)-3-pyridinol, have been explored, contributing to the development of new analytical methodologies and materials with enhanced stability and reactivity for various analytical applications (Wijtmans et al., 2004).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-chloro-6-(dimethylamino)pyridine-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2O/c1-11(2)8-3-7(9)6(5-12)4-10-8/h3-5H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSELVQPSZZCSNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C(C(=C1)Cl)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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